Cas no 1260383-22-9 (1-{6-chloro-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one)

1-{6-chloro-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one structure
1260383-22-9 structure
Product Name:1-{6-chloro-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one
CAS No:1260383-22-9
MF:C9H7ClN2O
MW:194.61768078804
MDL:MFCD18380973
CID:1088957
PubChem ID:71721068
Update Time:2025-09-20

1-{6-chloro-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone
    • 1-{6-chloro-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one
    • 1260383-22-9
    • FILCHYIRLPAXOY-UHFFFAOYSA-N
    • MFCD18380973
    • 1-(6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)ethan-1-one
    • SCHEMBL7024233
    • 1-{6-chloro-1h-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
    • CS-0217661
    • SY316102
    • 3-Acetyl-6-chloro-7-azaindole
    • DTXSID80856926
    • EN300-8116869
    • Ethanone, 1-(6-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)-
    • 1-(6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanone
    • MDL: MFCD18380973
    • Inchi: 1S/C9H7ClN2O/c1-5(13)7-4-11-9-6(7)2-3-8(10)12-9/h2-4H,1H3,(H,11,12)
    • InChI Key: FILCHYIRLPAXOY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C2C(=N1)NC=C2C(C)=O

Computed Properties

  • Exact Mass: 194.0246905g/mol
  • Monoisotopic Mass: 194.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 45.8Ų

1-{6-chloro-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one Pricemore >>

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